Cas no 1261913-62-5 (2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid)

• Product Name: 2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid
• CAS No: 1261913-62-5
• MF: C₁₄H₈ClFO₄
• MW: 294.662326812744
• MDL: MFCD18322349
• CID: 2622215
• PubChem ID: 53228180
• Update Time: 2025-04-21

2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322349
• 2-(3-CARBOXY-4-CHLOROPHENYL)-6-FLUOROBENZOIC ACID
• 4'-Chloro-3-fluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid
• 1261913-62-5
• DTXSID80691713
• 2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid, 95%
• 2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid

• MDL： MFCD18322349
• Inchi： 1S/C14H8ClFO4/c15-10-5-4-7(6-9(10)13(17)18)8-2-1-3-11(16)12(8)14(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key： FPSZXFFDXHPBGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 294.01
• Monoisotopic Mass: 294.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 3.3